Cas no 93963-24-7 (2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride)

• Product Name: 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride
• CAS No: 93963-24-7
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 811434
• PubChem ID: 87569646
• Update Time: 2025-06-28

2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-1-(4-methoxyphenyl)propan-2-amine hydrochloride
• N-Ethyl-4-methoxy Amphetamine Hydrochloride
• 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride
• Benzeneethanamine,N-ethyl-4-methoxy-a-methyl-, hydrochloride (1:1)
• N-Ethyl-N-[2-(4-methoxyphenyl)-1-methylethyl]amine hydrochloride
• 4-methoxy-N-ethylamphetamine hydrochloride
• Aethyl-[2-(4-methoxy-phenyl)-1-methyl-aethyl]-amin,Hydrochlorid
• EINECS 300-765-3
• ethyl-[2-(4-methoxy-phenyl)-1-methyl-ethyl]-amine,hydrochloride
• ethyl[2-(4-methoxyphenyl)-isopropyl]amine,chloride
• N-[2-(4-methoxyphenyl)-1-methylethyl]ethylamine hydrochloride
• 4-(2-Ethylaminopropyl)anisole Hydrochloride
• N-Ethyl-p-methoxy-alpha-methylphenethylamine hydrochloride
• ethyl[1-(4-methoxyphenyl)propan-2-yl]amine hydrochloride
• Phenethylamine, N-ethyl-p-methoxy-alpha-methyl-, hydrochloride
• ethyl[2-(4-methoxyphenyl)-isopropyl]amine, chloride
• N-ethyl-1-(4-methoxyphenyl)propan-2-amine;hydrochloride
• N-[(1RS)-1
• Benzeneethanamine, N-ethyl-4-methoxy-α-methyl-, hydrochloride (9CI)
• N-Ethyl-1-(4-methoxyphenyl)-2-propanamine hydrochloride, AldrichCPR
• Benzeneethanamine, N-ethyl-4-methoxy-alpha-methyl-, hydrochloride
• D90500
• CS-0325714
• STR05384
• N-Ethyl-1-(4-methoxyphenyl)propan-2-amine--hydrogen chloride (1/1)
• PMEA HCl (p-Methoxyethylamphetamine Hydrochloride) 1.0 mg/ml in Methanol (as free base)
• PD018310
• N-[(1RS)-1-[(4-Methoxyphenyl)methyl]ethyl]ethanamine Hydrochloride
• N-Ethyl-4-methoxy Amphetamine Hydrochloride (1.0 mg/mL in Methanol)
• Benzeneethanamine,N-ethyl-4-methoxy-a-methyl-,hydrochloride(1:1)
• KWQLOEWGKCQLPR-UHFFFAOYSA-N
• 93963-24-7
• E0387
• J-523574
• NS00091975
• SCHEMBL4678801
• DTXSID90916868
• AKOS015890648
• A844752

• MDL： MFCD00060152
• Inchi： 1S/C12H19NO.ClH/c1-4-13-10(2)9-11-5-7-12(14-3)8-6-11;/h5-8,10,13H,4,9H2,1-3H3;1H
• InChI Key： KWQLOEWGKCQLPR-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(CC(C)NCC)=CC=1

Computed Properties

• Exact Mass: 229.12300
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Experimental Properties

• PSA: 21.26000
• LogP: 3.42860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride

Introduction to 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride (CAS No. 93963-24-7)

2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 93963-24-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework with an ethylamino side chain and a 4-methoxyphenyl substituent, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents.

The structural composition of 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride consists of a propane backbone modified by an ethylamino group at the second carbon position and a 4-methoxyphenyl group at the first carbon position. The hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for various biochemical assays and in vitro studies. This solubility profile is particularly advantageous for pharmacokinetic studies and drug delivery systems.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic amine derivatives. The presence of the 4-methoxyphenyl group suggests possible interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Furthermore, the ethylamino moiety can contribute to the compound's ability to cross the blood-brain barrier, a desirable trait for central nervous system (CNS) drugs.

Current research in medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride represents a promising candidate for further investigation due to its unique structural features. Studies have begun to explore its potential role in modulating neurotransmitter systems, which could have implications for treating neurological disorders such as depression, anxiety, and cognitive impairments.

One of the most intriguing aspects of this compound is its potential as a precursor or analog in the synthesis of more complex molecules. The flexibility of the propane backbone allows for further functionalization, enabling chemists to design derivatives with enhanced pharmacological activity. This adaptability makes 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

The hydrochloride salt form of this compound not only improves solubility but also ensures stability under various storage conditions. This stability is crucial for maintaining the integrity of the compound during long-term studies and clinical trials. Additionally, the hydrochloride form facilitates easy dosing and formulation, which are essential considerations in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride using molecular modeling techniques. These predictions have provided valuable insights into its potential as a lead compound for drug discovery. By leveraging these computational tools, scientists can optimize the structure of this molecule to improve its pharmacokinetic properties and reduce potential side effects.

The synthesis of 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the ethylamino group and the 4-methoxyphenyl substituent necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, which is essential for preclinical and clinical studies.

In conclusion, 2-Ethylamino-1-(4-methoxyphenyl)propane Hydrochloride (CAS No. 93963-24-7) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications, this molecule is likely to play a crucial role in the development of novel drugs targeting neurological and other disorders.